Cas no 625826-66-6 (1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-)
625826-66-6 structure
Product Name:1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-
CAS No:625826-66-6
MF:C13H9ClF2
MW:238.660369634628
CID:1639772
PubChem ID:46312474
Update Time:2025-04-21
1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro-
- 625826-66-6
- 3-(Chloromethyl)-4',4-difluorobiphenyl
-
- Inchi: 1S/C13H9ClF2/c14-8-11-7-10(3-6-13(11)16)9-1-4-12(15)5-2-9/h1-7H,8H2
- InChI Key: DNVHDOMSTFGXGU-UHFFFAOYSA-N
- SMILES: ClCC1C(=CC=C(C=1)C1C=CC(=CC=1)F)F
Computed Properties
- Exact Mass: 238.03617
- Monoisotopic Mass: 238.0360843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001869-250mg |
3-(Chloromethyl)-4',4-difluorobiphenyl |
625826-66-6 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A011001869-500mg |
3-(Chloromethyl)-4',4-difluorobiphenyl |
625826-66-6 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A011001869-1g |
3-(Chloromethyl)-4',4-difluorobiphenyl |
625826-66-6 | 97% | 1g |
$1490.00 | 2023-09-01 |
1,1'-Biphenyl, 3-(chloromethyl)-4,4'-difluoro- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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